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Compound of Interest

Compound Name: (+)-Ifosfamide

Cat. No.: B1675324 Get Quote

Technical Support Center: Ifosfamide and Mesna
Admixtures
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the stability of ifosfamide when mixed with mesna for infusion.

Frequently Asked Questions (FAQs)
Q1: What is the general stability of ifosfamide when mixed with mesna?

A1: Ifosfamide, when mixed with mesna in a 1:1 ratio in 0.9% sodium chloride, has been shown

to be physicochemically stable for up to 14 days at room temperature at concentrations of 10,

20, and 30 mg/mL, retaining over 94% of the initial concentrations of both drugs.[1][2] Studies

have also demonstrated stability for 9 days at temperatures up to 27°C.[3] At 37°C, a slight

degradation of about 7% was observed after 9 days.[3]

Q2: What are the key factors that can affect the stability of ifosfamide and mesna admixtures?

A2: Several factors can influence the stability of ifosfamide and mesna admixtures:

Temperature: Higher temperatures can lead to increased degradation. While stable for

extended periods at room temperature and under refrigeration, a noticeable loss of

ifosfamide is seen at 37°C over several days.[3]
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Concentration: The final concentration of ifosfamide in the admixture should not exceed 50

mg/mL, as higher concentrations may be incompatible with mesna and reduce ifosfamide's

stability.[4][5][6][7][8][9]

Preservatives: The presence of benzyl alcohol, a preservative in some mesna injection vials,

can reduce the stability of ifosfamide.[4][5][6][7][8][9]

Container Type: Studies have demonstrated stability in PVC bags.[1][2] The compatibility

with other container materials should be verified.

Q3: Can ifosfamide and mesna be mixed in the same infusion bag?

A3: Yes, ifosfamide and mesna are compatible and can be mixed in the same infusion bag for

co-administration.[10][11] This practice is common for continuous infusion regimens.

Q4: What are the recommended storage conditions for ifosfamide and mesna admixtures?

A4: Based on stability studies, admixtures of ifosfamide and mesna in 0.9% sodium chloride

can be stored at room temperature for up to 14 days.[1][2] For shorter periods, storage at 2°C

to 8°C is also acceptable. One study showed stability for 14 days at 8°C.

Q5: Are there any visual signs of instability to watch for?

A5: Yes, parenteral drug products should always be inspected visually for particulate matter

and discoloration prior to administration.[4][5][6][7][8][9] Do not use any solutions that are

discolored, hazy, or contain visible particulate matter.
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Issue Possible Cause(s) Recommended Action(s)

Precipitate or particulate

matter observed in the

admixture.

- Incompatibility of drug

concentrations.- Chemical

degradation.

- Discard the solution

immediately.[4][5][6][7][8][9]-

Prepare a fresh admixture,

ensuring the final ifosfamide

concentration does not exceed

50 mg/mL.[4][5][6][7][8][9]-

Verify the correct diluent and

preparation procedure were

used.

Discoloration or haziness of

the solution.

- Chemical degradation of one

or both drugs.

- Do not administer the

solution.[4][5][6][7][8][9]-

Review storage conditions and

expiration dates of the

individual drug vials and the

prepared admixture.

Suspected loss of potency

despite proper appearance.

- Exceeded stability period.-

Exposure to inappropriate

temperatures.- Use of mesna

formulation containing benzyl

alcohol.[4][5][6][7][8][9]

- Adhere strictly to established

stability data for the specific

concentration and storage

conditions.- Ensure proper

temperature control during

storage and transport.-

Whenever possible, use

preservative-free mesna

formulations for admixture with

ifosfamide.

Data Presentation
Table 1: Stability of Ifosfamide and Mesna Admixtures in 0.9% Sodium Chloride in PVC Bags at

Room Temperature

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.drugs.com/pro/mesna.html
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=2a2a526f-636b-7920-4261-6c626f612a2a
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=ef161ede-0451-43c8-b0e5-cb108b138e38
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=2a2a526f-636b-7920-4261-6c626f612a2a
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=fe1683ef-0569-411e-8188-0499884632ad&type=pdf
https://www.myoncologysource.com/wp-content/themes/myoncologysource/files/US-PH-Mesna_FK-45888G_Apr_2019-PI.pdf
https://www.drugs.com/pro/mesna.html
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=2a2a526f-636b-7920-4261-6c626f612a2a
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=ef161ede-0451-43c8-b0e5-cb108b138e38
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=2a2a526f-636b-7920-4261-6c626f612a2a
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=fe1683ef-0569-411e-8188-0499884632ad&type=pdf
https://www.myoncologysource.com/wp-content/themes/myoncologysource/files/US-PH-Mesna_FK-45888G_Apr_2019-PI.pdf
https://www.drugs.com/pro/mesna.html
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=2a2a526f-636b-7920-4261-6c626f612a2a
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=ef161ede-0451-43c8-b0e5-cb108b138e38
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=2a2a526f-636b-7920-4261-6c626f612a2a
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=fe1683ef-0569-411e-8188-0499884632ad&type=pdf
https://www.myoncologysource.com/wp-content/themes/myoncologysource/files/US-PH-Mesna_FK-45888G_Apr_2019-PI.pdf
https://www.drugs.com/pro/mesna.html
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=2a2a526f-636b-7920-4261-6c626f612a2a
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=ef161ede-0451-43c8-b0e5-cb108b138e38
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=2a2a526f-636b-7920-4261-6c626f612a2a
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=fe1683ef-0569-411e-8188-0499884632ad&type=pdf
https://www.myoncologysource.com/wp-content/themes/myoncologysource/files/US-PH-Mesna_FK-45888G_Apr_2019-PI.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration
(Ifosfamide:Me
sna 1:1)

Day 1 Day 3 Day 7 Day 14

10 mg/mL >94% >94% >94% >94%

20 mg/mL >94% >94% >94% >94%

30 mg/mL >94% >94% >94% >94%

Data

summarized from

a study by Trissel

et al.[1][2]

Table 2: Temperature Effects on the Stability of Ifosfamide (with and without Mesna)

Temperature Duration
Percent of Initial
Ifosfamide Remaining

Ambient (Daylight) 9 days No evidence of decay

27°C (Dark) 9 days No evidence of decay

37°C (Dark) 9 days ~93%

Data summarized from a study

by Priston et al.[3]

Experimental Protocols
Protocol: Stability Testing of Ifosfamide and Mesna Admixtures via HPLC

This protocol is a generalized summary based on methodologies described in the cited

literature.[1][2]

1. Preparation of Admixtures:

Aseptically prepare 1:1 admixtures of ifosfamide and mesna in 0.9% sodium chloride for
injection in PVC infusion bags.
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Prepare solutions at final concentrations of 10, 20, and 30 mg/mL of each drug.
Prepare triplicate bags for each concentration.

2. Storage Conditions:

Store the prepared infusion bags at a controlled room temperature (e.g., 23-25°C).

3. Sample Collection:

Withdraw samples from each bag immediately after preparation (Day 0) and at specified time
points (e.g., Day 1, 3, 7, and 14).

4. Sample Preparation for HPLC:

Dilute the collected samples with an appropriate mobile phase to a suitable concentration for
HPLC analysis.

5. HPLC Analysis:

Utilize a stability-indicating reversed-phase high-performance liquid chromatography (HPLC)
assay with UV detection.
Chromatographic Conditions (Example):
Column: C18, 5 µm, 4.6 x 250 mm
Mobile Phase: A suitable buffer and organic solvent mixture (e.g., phosphate buffer and
acetonitrile).
Flow Rate: 1.0 mL/min
Detection Wavelength: Appropriate wavelength for simultaneous detection of ifosfamide and
mesna (e.g., 195 nm).
Injection Volume: 20 µL
Run a standard curve with known concentrations of ifosfamide and mesna to quantify the
concentrations in the test samples.

6. Data Analysis:

Calculate the percentage of the initial concentration of both ifosfamide and mesna remaining
at each time point.
Stability is typically defined as retaining at least 90% of the initial concentration.
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Caption: Workflow for Stability Testing of Ifosfamide-Mesna Admixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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